Cas no 140413-16-7 (Pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one,9-hydroxy-6-methyl-)

• Product Name: Pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one,9-hydroxy-6-methyl-
• CAS No: 140413-16-7
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• CID: 183248
• PubChem ID: 453968
• Update Time: 2025-04-19

Pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one,9-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one,9-hydroxy-6-methyl-
• 9-hydroxy-6-methylpyrido[2,3-b][1,5]benzoxazepin-5-one
• 9-Hydroxy-6-methyl-pyrido(2,3-b)(1,5)benzoxazepin-5(6H)-one
• 9-Hydroxy-6-methyl-pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one
• 9OH-6Me-PBOA-5one
• 9-hydroxy-6-methyl-pyrido[2,3-b][1,5]benzoxazepin-5-one
• 140413-16-7
• CHEMBL57820
• DTXSID40161366

• Inchi： 1S/C13H10N2O3/c1-15-10-5-4-8(16)7-11(10)18-12-9(13(15)17)3-2-6-14-12/h2-7,16H,1H3
• InChI Key： JKBBQPSIEMHKTB-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC=N2)C(N(C)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 242.0692
• Monoisotopic Mass: 242.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 62.66